Cas no 72931-53-4 (Pyridinium, 1-pentadecyl-, chloride)

• Product Name: Pyridinium, 1-pentadecyl-, chloride
• CAS No: 72931-53-4
• MF: C₂₀H₃₆ClN
• MW: 325.959545135498
• MDL: MFCD30741489
• CID: 543250
• PubChem ID: 9927333
• Update Time: 2025-05-26

Pyridinium, 1-pentadecyl-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-pentadecyl-, chloride
• 1-pentadecylpyridin-1-ium,chloride
• Pyridinium,1-pentadecyl-,chloride
• pentadecylpyridinium chloride
• DTXSID70432970
• AKOS030228070
• 1-pentadecylpyridin-1-ium;chloride
• 72931-53-4
• SCHEMBL8505201

• MDL： MFCD30741489
• Inchi： 1S/C20H36N.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-21-19-16-14-17-20-21;/h14,16-17,19-20H,2-13,15,18H2,1H3;1H/q+1;/p-1
• InChI Key： ADHVJJCUOMLUBX-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 288.972
• Monoisotopic Mass: 325.2536278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88

Additional information on Pyridinium, 1-pentadecyl-, chloride

Pyridinium, 1-pentadecyl-, chloride (CAS No. 72931-53-4): A Comprehensive Overview

Pyridinium, 1-pentadecyl-, chloride, identified by its CAS number 72931-53-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its pyridinium core substituted with a pentadecyl group and counterbalanced by a chloride ion, exhibits unique properties that make it valuable in various applications, particularly in drug delivery systems and bioimaging techniques.

The molecular structure of Pyridinium, 1-pentadecyl-, chloride consists of a pyridine ring with a positive charge on the nitrogen atom, which is further modified by the attachment of a long hydrocarbon chain (pentadecyl). This structural feature imparts lipophilic characteristics to the compound, enabling it to interact effectively with biological membranes. The presence of the chloride ion as a counterion enhances its solubility in aqueous environments, making it suitable for formulations that require both hydrophilic and lipophilic properties.

In recent years, Pyridinium, 1-pentadecyl-, chloride has been explored for its potential in developing novel drug delivery systems. Its ability to form stable complexes with hydrophobic drugs has been leveraged to create sustained-release formulations. These formulations are particularly advantageous in scenarios where controlled release of therapeutic agents is critical, such as in cancer treatment and chronic disease management. The compound's compatibility with biological membranes allows for efficient penetration and targeted delivery of drugs to specific sites within the body.

Moreover, the research on Pyridinium, 1-pentadecyl-, chloride has extended to its applications in bioimaging and diagnostic tools. The compound's fluorescence properties, when excited by specific wavelengths of light, make it a promising candidate for imaging techniques that require high sensitivity and resolution. Recent studies have demonstrated its effectiveness in tracking biological processes at the cellular level, providing valuable insights into disease mechanisms and therapeutic interventions.

The synthesis of Pyridinium, 1-pentadecyl-, chloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the alkylation of pyridine derivatives using pentadecyl halides under controlled temperatures and inert atmospheres. Subsequent quaternization reactions convert the pyridine nitrogen into a pyridinium salt, followed by purification steps to remove any residual solvents or byproducts.

The chemical stability of Pyridinium, 1-pentadecyl-, chloride under various environmental conditions is another critical aspect that has been extensively studied. Research indicates that the compound remains stable under moderate temperatures and pH conditions, making it suitable for a wide range of applications. However, exposure to strong oxidizing agents or extreme pH levels can lead to degradation, necessitating careful handling and storage protocols.

In the realm of pharmaceutical applications, Pyridinium, 1-pentadecyl-, chloride has been investigated for its potential role in enhancing the bioavailability of poorly soluble drugs. By forming micelles or nanoparticles with these drugs, the compound can improve their dissolution rates and absorption profiles. This approach has shown promise in preclinical trials for enhancing the efficacy of anti-cancer drugs and other therapeutics that suffer from poor solubility issues.

The toxicological profile of Pyridinium, 1-pentadecyl-, chloride is another area of active research. Studies have been conducted to assess its acute and chronic toxicity levels in various model systems. Preliminary findings suggest that the compound exhibits low toxicity when used at therapeutic concentrations, making it a relatively safe candidate for further development. However, comprehensive toxicological evaluations are still ongoing to fully understand its long-term effects.

The future prospects for Pyridinium, 1-pentadecyl-, chloride are promising, with ongoing research focusing on expanding its applications in drug delivery and bioimaging. Innovations such as targeted drug release systems and advanced imaging modalities are expected to further enhance its utility in medical treatments. Additionally, efforts are being made to optimize synthetic routes for cost-effective production and scalability.

In conclusion, Pyridinium, 1-pentadecyl-, chloride, CAS No. 72931-53-4, is a versatile chemical compound with significant potential in pharmaceutical and biochemical research. Its unique structural properties enable diverse applications ranging from drug delivery systems to bioimaging techniques. As research continues to uncover new possibilities for this compound, its role in advancing medical treatments is likely to expand significantly.